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Compound of Interest

Compound Name: 7-(Bromomethyl)pentadecane

Cat. No.: B1342180 Get Quote

Abstract: This document provides a comprehensive technical guide for researchers, medicinal

chemists, and materials scientists on the application of 7-(Bromomethyl)pentadecane as a

versatile alkylating agent for targeted functional group modification. 7-
(Bromomethyl)pentadecane, a branched C16 alkyl halide, is an invaluable reagent for

introducing a long, lipophilic moiety into a range of molecules, thereby modulating properties

such as solubility, steric hindrance, and biological activity. This guide elucidates the core

principles of its reactivity, provides detailed, field-proven protocols for the alkylation of key

functional groups—amines, phenols, thiols, and carboxylic acids—and offers insights into

reaction optimization, purification, and safety.

The Reagent: Understanding 7-
(Bromomethyl)pentadecane
7-(Bromomethyl)pentadecane (also known as 1-Bromo-2-hexyldecane) is a colorless to pale

yellow liquid at room temperature.[1][2] Its branched, long alkyl chain makes it a strategic

choice when the goal is to introduce significant lipophilicity or specific steric bulk into a target

molecule, which can be crucial in drug development for optimizing pharmacokinetics or in

materials science for tuning polymer properties.[3] The primary reactive center is the

bromomethyl group (-CH₂Br), which is susceptible to nucleophilic attack, making it an effective

electrophile in S(_N)2 reactions.[1]
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Physicochemical Properties & Data
A clear understanding of the reagent's physical properties is paramount for designing

experiments, particularly for solvent selection and purification strategies.

Property Value Source

CAS Number 52997-43-0 [4]

Molecular Formula C₁₆H₃₃Br [5]

Molecular Weight 305.34 g/mol [4][5]

Appearance
Colorless to light yellow clear

liquid
[1][2][6]

Boiling Point ~341.1 °C @ 760 mmHg [2][5]

Density ~0.997 g/cm³ @ 20 °C [2][5]

Flash Point ~107.6 °C [2][5]

Solubility

Insoluble in water; Soluble in

organic solvents (e.g., THF,

DMF, Chloroform)

[1]

Safety & Handling: A Critical Overview
As an alkylating agent, 7-(Bromomethyl)pentadecane must be handled with care. Alkylating

agents as a class are known to be reactive and can pose health risks, including potential

carcinogenicity and mutagenicity.[7][8][9]

Personal Protective Equipment (PPE): Always use in a well-ventilated fume hood. Wear

safety goggles, a lab coat, and chemically resistant gloves (e.g., nitrile).

Exposure Control: Avoid inhalation of vapors and contact with skin and eyes. GHS hazard

statements indicate it may cause an allergic skin reaction and serious eye damage.[4]

Storage: Keep in a tightly sealed container in a cool, dry place away from incompatible

materials.[2][6]
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Disposal: Dispose of waste in accordance with local, state, and federal regulations for

hazardous chemical waste.

Core Principles: The S(_N)2 Reaction Pathway
The utility of 7-(Bromomethyl)pentadecane as an alkylating agent is rooted in the bimolecular

nucleophilic substitution (S(_N)2) mechanism. This is a single-step process where a

nucleophile attacks the electrophilic carbon atom of the bromomethyl group, simultaneously

displacing the bromide leaving group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 52997-43-0: 7-(bromomethyl)pentadecane | CymitQuimica [cymitquimica.com]

2. 7-(Bromomethyl)pentadecane CAS#: 52997-43-0 [m.chemicalbook.com]

3. (7R)-7-(bromomethyl)pentadecane | Benchchem [benchchem.com]

4. Pentadecane, 7-(bromomethyl)- | C16H33Br | CID 18459580 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. chembk.com [chembk.com]

6. 7-(Bromomethyl)pentadecane | 52997-43-0 [chemicalbook.com]

7. How Do Alkylating Agents Work? Mechanism, Uses, and Side Effects Explained
[int.livhospital.com]

8. Alkylating agents in chemotherapy | Research Starters | EBSCO Research [ebsco.com]

9. Alkylating agent | Cancer Treatment, DNA Damage & Mutagenesis | Britannica
[britannica.com]

To cite this document: BenchChem. [Application Notes & Protocols: A Guide to Functional
Group Modification Using 7-(Bromomethyl)pentadecane]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1342180#using-7-bromomethyl-
pentadecane-as-an-alkylating-agent-for-functional-group-modification]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1342180?utm_src=pdf-body
https://www.benchchem.com/product/b1342180?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/52997-43-0/
https://m.chemicalbook.com/ProductChemicalPropertiesCB5686838_EN.htm
https://www.benchchem.com/product/b13885586
https://pubchem.ncbi.nlm.nih.gov/compound/18459580
https://pubchem.ncbi.nlm.nih.gov/compound/18459580
https://www.chembk.com/en/chem/7-(bromomethyl)pentadecane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5686838.htm
https://int.livhospital.com/how-do-alkylating-agents-work-mechanism-uses-and-side-effects-explained/
https://int.livhospital.com/how-do-alkylating-agents-work-mechanism-uses-and-side-effects-explained/
https://www.ebsco.com/research-starters/health-and-medicine/alkylating-agents-chemotherapy
https://www.britannica.com/science/alkylating-agent
https://www.britannica.com/science/alkylating-agent
https://www.benchchem.com/product/b1342180#using-7-bromomethyl-pentadecane-as-an-alkylating-agent-for-functional-group-modification
https://www.benchchem.com/product/b1342180#using-7-bromomethyl-pentadecane-as-an-alkylating-agent-for-functional-group-modification
https://www.benchchem.com/product/b1342180#using-7-bromomethyl-pentadecane-as-an-alkylating-agent-for-functional-group-modification
https://www.benchchem.com/product/b1342180#using-7-bromomethyl-pentadecane-as-an-alkylating-agent-for-functional-group-modification
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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